Cas no 1105191-35-2 (2-[(5-amino-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-cyclopropylacetamide)

• Product Name: 2-[(5-amino-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-cyclopropylacetamide
• CAS No: 1105191-35-2
• MF: C₁₄H₁₅N₃OS₂
• MW: 305.41840004921
• CID: 6267852
• PubChem ID: 33679174
• Update Time: 2025-06-23

2-[(5-amino-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-amino-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-cyclopropylacetamide
• 2-((5-amino-4-phenylthiazol-2-yl)thio)-N-cyclopropylacetamide
• AKOS005206301
• Acetamide, 2-[(5-amino-4-phenyl-2-thiazolyl)thio]-N-cyclopropyl-
• 1105191-35-2
• DTXSID101180090
• 2-[(5-Amino-4-phenyl-2-thiazolyl)thio]-N-cyclopropylacetamide
• F2147-0582

• Inchi： 1S/C14H15N3OS2/c15-13-12(9-4-2-1-3-5-9)17-14(20-13)19-8-11(18)16-10-6-7-10/h1-5,10H,6-8,15H2,(H,16,18)
• InChI Key： JWBBOGDLFVNFKM-UHFFFAOYSA-N
• SMILES： S(C1=NC(=C(N)S1)C1C=CC=CC=1)CC(NC1CC1)=O

Computed Properties

• Exact Mass: 305.06565446g/mol
• Monoisotopic Mass: 305.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 122Ų

Additional information on 2-[(5-amino-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-cyclopropylacetamide

Comprehensive Overview of 2-[(5-amino-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-cyclopropylacetamide (CAS No. 1105191-35-2)

2-[(5-amino-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-cyclopropylacetamide is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole core and cyclopropylacetamide moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors due to its sulfanyl linkage and amino-phenyl functional groups, which are critical for molecular interactions.

The compound’s CAS No. 1105191-35-2 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and scientific contexts. Its synthesis involves multi-step organic reactions, often leveraging cross-coupling techniques to achieve high purity. Given the rising demand for small-molecule inhibitors in oncology and immunology, this compound has garnered attention for its potential as a scaffold in designing novel therapeutics. Recent studies highlight its relevance in modulating protein-protein interactions, a hot topic in precision medicine.

From an industrial perspective, 2-[(5-amino-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-cyclopropylacetamide is often discussed alongside high-throughput screening (HTS) methodologies. Its compatibility with combinatorial chemistry libraries makes it a candidate for identifying lead compounds. Moreover, its physicochemical properties, such as solubility and stability under physiological conditions, are frequently analyzed to optimize drug-like characteristics—a key focus in modern medicinal chemistry.

Environmental and safety profiles of this compound are also under scrutiny, aligning with the global push for green chemistry. Researchers emphasize biodegradability and low toxicity in its derivatives, addressing concerns about sustainable drug development. These aspects resonate with current trends in AI-driven drug design, where computational models predict compound behavior to reduce lab waste.

In summary, CAS No. 1105191-35-2 represents a versatile tool in both academic and industrial research. Its structural features and functional groups position it as a promising candidate for addressing unmet medical needs, particularly in targeted therapies. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in innovative drug discovery pipelines.